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Compound of Interest

Compound Name: CRA-026440
CAS No.: 847460-34-8
Cat. No.: B1663499
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

CRA-026440 is a potent, broad-spectrum histone deacetylase (HDAC) inhibitor. It exhibits
significant anti-proliferative and anti-angiogenic activities, making it a valuable tool for cancer
research and drug development. This document provides detailed protocols for the preparation
and application of CRA-026440 in a cell culture setting, ensuring optimal performance and
reproducibility of experiments.

Chemical Identity:
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Compound Name

5-[2-(dimethylamino)ethoxy]-N-[3-[4-
(hydroxycarbamoyl)phenyl]prop-2-ynyl]-1H-
indole-2-carboxamide

Synonym HY-19754
CAS Number 847460-34-8
Molecular Formula C23H24N404
Molecular Weight 420.46 g/mol

Mechanism of Action: HDAC Inhibition

CRA-026440 exerts its biological effects by inhibiting the activity of histone deacetylases
(HDACSs). HDACs are a class of enzymes that remove acetyl groups from histones, leading to
chromatin condensation and transcriptional repression. By inhibiting HDACs, CRA-026440

promotes histone hyperacetylation, resulting in a more relaxed chromatin structure. This, in

turn, allows for the transcription of tumor suppressor genes and other genes involved in cell

cycle arrest and apoptosis, ultimately leading to the inhibition of cancer cell growth.
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Caption: Mechanism of action of CRA-026440 as an HDAC inhibitor.

Quantitative Data

CRA-026440 has been shown to be a potent inhibitor of multiple HDAC isoenzymes. The
inhibitory activity is quantified by the Ki value, which represents the concentration of the
inhibitor required to produce half-maximum inhibition.

HDAC Isoenzyme Ki (nM)[1]
HDAC1 4

HDAC2 14

HDAC3 11

HDACG6 15

HDACS 7

HDAC10 20

Experimental Protocols
Reagent Preparation

Materials:

» CRA-026440 powder

¢ Dimethyl sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes

o Sterile, pyrogen-free water or phosphate-buffered saline (PBS)

o Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% fetal
bovine serum and 1% penicillin-streptomycin)

Protocol for Reconstituting CRA-026440:
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e Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

e Stock Solution Preparation:
o CRA-026440 is soluble in DMSO at a concentration of up to 100 mg/mL (237.83 mM).[1]

o To prepare a 10 mM stock solution, dissolve 4.20 mg of CRA-026440 powder in 1 mL of
DMSO.

o Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., in a
37°C water bath for 5-10 minutes) and sonication can aid in dissolution.[1]

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Store the stock solution aliquots at -20°C for up to two years.[1]
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Caption: Workflow for the preparation of CRA-026440 stock solution.

Cell Treatment Protocol

Materials:
o Cultured cells in appropriate flasks or plates
o Complete cell culture medium

+ CRA-026440 stock solution (e.g., 10 mM in DMSO)
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o Sterile, pyrogen-free water or PBS
Protocol for Treating Cells with CRA-026440:

o Cell Seeding: Seed cells at the desired density in culture vessels and allow them to adhere
and enter the logarithmic growth phase (typically 18-24 hours).

o Preparation of Working Solutions:
o Thaw an aliquot of the CRA-026440 stock solution at room temperature.

o Prepare serial dilutions of the stock solution in complete cell culture medium to achieve
the desired final concentrations.

o Important: The final concentration of DMSO in the culture medium should be kept low
(typically < 0.1%) to avoid solvent-induced cytotoxicity. Prepare a vehicle control with the
same final concentration of DMSO as the highest concentration of CRA-026440 used.

e Cell Treatment:
o Remove the existing culture medium from the cells.

o Add the freshly prepared medium containing the desired concentrations of CRA-026440
(and the vehicle control) to the respective wells or flasks.

e Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a
humidified incubator with 5% CO2.

o Downstream Analysis: Following incubation, cells can be harvested and processed for
various downstream assays, such as cell viability assays (e.g., MTT, CellTiter-Glo®), western
blotting for histone acetylation, cell cycle analysis, or apoptosis assays.
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Caption: General workflow for treating cultured cells with CRA-026440.

Safety Precautions

» CRA-026440 is a potent bioactive compound. Handle with care and use appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

o For research use only. Not for human or veterinary use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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